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Compound of Interest

Compound Name: Biotin-PEG3-pyridinrthiol

Cat. No.: B15143233

In-Depth Technical Guide: Biotin-PEG3-
pyridyldithiol

This guide provides a detailed overview of the physicochemical properties of Biotin-PEG3-
pyridyldithiol, a key reagent in bioconjugation and drug delivery systems. Designed for
researchers, scientists, and professionals in drug development, this document outlines the
molecule's essential characteristics and structural composition.

Physicochemical Data Summary

The fundamental properties of Biotin-PEG3-pyridyldithiol are summarized in the table below,
providing a quick reference for laboratory applications.

Property Value
Molecular Formula C28Ha5N506S3
Molecular Weight 643.88 g/mol [1]

Molecular Structure and Connectivity

Biotin-PEG3-pyridyldithiol is a heterobifunctional crosslinker composed of three primary
moieties: a biotin group for affinity binding, a polyethylene glycol (PEG) spacer to enhance
solubility and reduce steric hindrance, and a pyridyldithiol group for covalent conjugation to
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thiol-containing molecules. The connectivity of these components is crucial for its function in
creating stable bioconjugates.
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Caption: Molecular structure of Biotin-PEG3-pyridyldithiol.

Experimental Protocols

While specific experimental protocols are highly dependent on the application, a general
methodology for the use of Biotin-PEG3-pyridyldithiol in protein labeling is provided below.

General Protocol for Protein Thiol Modification:

o Reagent Preparation: Dissolve Biotin-PEG3-pyridyldithiol in a suitable organic solvent (e.g.,
DMSO or DMF) to create a stock solution.
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e Protein Preparation: Prepare the protein solution in a compatible buffer (e.g., PBS, pH 7.2-
7.5). If necessary, reduce any existing disulfide bonds in the protein using a reducing agent
like DTT or TCEP, followed by removal of the reducing agent.

o Conjugation Reaction: Add the Biotin-PEG3-pyridyldithiol stock solution to the protein
solution. The molar ratio of the biotin reagent to the protein will depend on the number of
available thiol groups and the desired degree of labeling.

 Incubation: Incubate the reaction mixture at room temperature or 4°C for 1-2 hours.

 Purification: Remove excess, unreacted Biotin-PEG3-pyridyldithiol from the biotinylated
protein using size-exclusion chromatography (e.g., a desalting column) or dialysis.

o Characterization: Confirm the extent of biotinylation using techniques such as the HABA
assay or mass spectrometry.

This guide serves as a foundational resource for the application of Biotin-PEG3-pyridyldithiol in
scientific research and development. For specific applications, further optimization of protocols
IS recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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